Cas no 72928-29-1 ([1,1'-Biphenyl]-4-carbonitrile,4'-(undecyloxy)-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile,4'-(undecyloxy)-
• CAS No: 72928-29-1
• MF: C₂₄H₃₁NO
• MW: 349.509046792984
• CID: 564296
• PubChem ID: 175302
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonitrile,4'-(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile,4'-(undecyloxy)-
• 4-(4-undecoxyphenyl)benzonitrile
• 4'-(undecyloxy)[1,1'-biphenyl]-4-carbonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-(undecyloxy)-
• 4'-(Undecyloxy)(1,1'-biphenyl)-4-carbonitrile
• 4'-(undecyloxy)biphenyl-4-carbonitrile
• 4-Cyano-4'-undecyloxybiphenyl
• EINECS 277-063-8
• 4-cyano-4'-n-undecyloxybiphenyl
• 11OCB
• SCHEMBL1894564
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(undecyloxy)-
• NS00037437
• DTXSID8072663
• 72928-29-1

• Inchi： 1S/C24H31NO/c1-2-3-4-5-6-7-8-9-10-19-26-24-17-15-23(16-18-24)22-13-11-21(20-25)12-14-22/h11-18H,2-10,19H2,1H3
• InChI Key： BWRJKFPLVHZYLY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(C#N)=CC=2)=CC=1)CCCCCCCCCCC

Computed Properties

• Exact Mass: 349.24073
• Monoisotopic Mass: 349.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02